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Compound of Interest

Compound Name: SC 28538

Cat. No.: B1680859 Get Quote

SC 28538: A Technical Guide for Researchers
This document provides a comprehensive technical overview of SC 28538, a nitroimidazole

antimicrobial agent. The information is intended for researchers, scientists, and drug

development professionals interested in the chemical properties, mechanism of action, and in

vitro activity of this compound.

Molecular Structure and Chemical Properties
SC 28538 is the sodium salt of 4-{2-[(1-methyl-5-nitro-1H-imidazol-2-

yl)sulfanyl]ethoxy}benzoate. It is a synthetic nitroimidazole derivative.

Chemical Structure:

Table 1: Chemical and Physical Properties of SC 28538
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Property Value Source

IUPAC Name

sodium;4-[2-(1-methyl-5-

nitroimidazol-2-

yl)sulfanylethoxy]benzoate

PubChem

CAS Number 64444-68-4 ChemicalBook[1]

Molecular Formula C13H12N3NaO5S MCE[2]

Molecular Weight 345.31 g/mol MCE[2]

Solubility Data not available

Melting Point Data not available

pKa Data not available

Mechanism of Action
As a member of the nitroimidazole class of antibiotics, the antimicrobial activity of SC 28538 is

dependent on the reduction of its nitro group within anaerobic microorganisms. This process is

facilitated by low-redox-potential electron transport proteins, such as ferredoxin, which are

abundant in anaerobic bacteria.

The reduction of the nitro group creates highly reactive nitroso radicals and other cytotoxic

intermediates. These reactive species interact with and damage microbial DNA, leading to

strand breakage and destabilization. The resulting DNA damage inhibits essential cellular

processes like replication and transcription, ultimately causing cell death. This mechanism of

action is selective for anaerobic organisms because the reduction of the nitro group is

inefficient in aerobic environments.[1][3][4]
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Agar Dilution Workflow

Prepare SC 28538 Stock Solution

Prepare Serial Dilutions in Molten Agar

Pour Agar Plates

Inoculate Plates with Bacterial Strains

Prepare Standardized Bacterial Inoculum

Incubate under Anaerobic Conditions

Read Plates and Determine MIC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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